Cas no 2137734-58-6 (1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-methoxy-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-methoxy-1-oxo-
• CAS No: 2137734-58-6
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 5257284
• Update Time: 2025-05-25

1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-methoxy-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-methoxy-1-oxo-

• Inchi： 1S/C11H10O4/c1-14-8-3-2-7-4-9(6-12)15-11(13)10(7)5-8/h2-3,5-6,9H,4H2,1H3
• InChI Key： RDMQIZSLAGFUNU-UHFFFAOYSA-N
• SMILES： C1(C=O)OC(=O)C2=CC(OC)=CC=C2C1

Additional information on 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-methoxy-1-oxo-

1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-methoxy-1-oxo

1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-methoxy-1-oxo (CAS No. 2137734-58-6) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyran derivatives, which are known for their diverse biological activities and structural versatility. The molecule's unique combination of a benzopyran skeleton with a methoxy group and an aldehyde functional group makes it a subject of interest for researchers exploring its potential applications in drug discovery and natural product synthesis.

The structural elucidation of this compound reveals a bicyclic framework consisting of a benzene ring fused to a pyran ring. The presence of the methoxy group at position 7 and the aldehyde group at position 3 introduces significant electronic and steric effects, which can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic properties of bioactive molecules.

One of the most intriguing aspects of 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-methoxy-1-oxo is its potential as a lead compound in drug development. Researchers have reported that this compound exhibits promising anti-inflammatory and antioxidant activities, making it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders. The aldehyde group, in particular, has been implicated in mediating these effects through its ability to interact with cellular signaling pathways.

In addition to its biological significance, this compound has also been studied for its synthetic utility. The benzopyran core serves as a versatile scaffold for further functionalization, enabling the creation of novel derivatives with enhanced bioactivity. Recent advancements in asymmetric synthesis have allowed for the selective modification of this compound's stereochemistry, paving the way for the development of enantiomerically pure drug candidates.

The synthesis of 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-7-methoxy-1 oxo typically involves multi-step reactions that require precise control over regioselectivity and stereoselectivity. One common approach involves the oxidation of appropriately substituted dihydrobenzopyrans followed by selective alkylation or acylation steps. These methods highlight the challenges associated with constructing complex natural product-inspired molecules but also underscore the ingenuity of modern organic synthesis techniques.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools enable researchers to confirm the compound's structure with high precision and to monitor its transformations during chemical reactions. Recent improvements in high-resolution MS have further enhanced our ability to analyze such compounds at trace levels, facilitating their study in complex biological matrices.

In terms of applications, 1H-2-Benzopyran-3-carboxaldehyde has shown promise in both traditional medicine and modern pharmacology. Its methoxy group contributes to its lipophilicity, which is critical for crossing biological membranes and reaching intracellular targets. This property has been leveraged in designing prodrugs that can deliver therapeutic agents more effectively to diseased tissues.

The growing interest in natural products as templates for drug discovery has also brought attention to this compound. By mimicking or modifying structures found in nature, chemists can develop synthetic molecules that retain or enhance desirable pharmacological properties while minimizing adverse effects. The case of CAS No. 2137734 exemplifies how such an approach can yield innovative therapeutic agents with broad clinical relevance.

In conclusion, 1H-Benzo[α]pyran derivative, specifically CAS No. 2137734–58–6 (1H-Benzo[α]pyran derivative, 3-(formyl)-6-methoxy), stands at the intersection of chemistry and medicine as a versatile building block for developing new drugs. Its unique structure not only offers opportunities for synthetic innovation but also holds potential for addressing unmet medical needs across various therapeutic areas.